Cas no 2549030-24-0 (N-tert-butyl-3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidine-1-carboxamide)

N-tert-butyl-3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidine-1-carboxamide is a specialized chemical compound featuring a piperidine core substituted with a trifluoromethylpyridinylamino group and a tert-butylcarboxamide moiety. Its structure combines a rigid heterocyclic framework with electron-withdrawing trifluoromethyl and amide functionalities, making it a potential intermediate in pharmaceutical and agrochemical research. The presence of the trifluoromethyl group enhances metabolic stability and lipophilicity, while the tert-butylcarboxamide group may contribute to steric hindrance and selectivity. This compound is of interest for applications in medicinal chemistry, particularly in the development of bioactive molecules targeting CNS or enzyme inhibition pathways. Its synthetic versatility allows for further derivatization to explore structure-activity relationships.
N-tert-butyl-3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidine-1-carboxamide structure
2549030-24-0 structure
Product Name:N-tert-butyl-3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidine-1-carboxamide
CAS No:2549030-24-0
MF:C17H25F3N4O
MW:358.401814222336
CID:5314217
PubChem ID:154831202
Update Time:2025-10-28

N-tert-butyl-3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(1,1-Dimethylethyl)-3-[methyl[3-(trifluoromethyl)-2-pyridinyl]amino]-1-piperidinecarboxamide
    • N-tert-butyl-3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidine-1-carboxamide
    • 2549030-24-0
    • AKOS040000983
    • F6676-4728
    • Inchi: 1S/C17H25F3N4O/c1-16(2,3)22-15(25)24-10-6-7-12(11-24)23(4)14-13(17(18,19)20)8-5-9-21-14/h5,8-9,12H,6-7,10-11H2,1-4H3,(H,22,25)
    • InChI Key: LZVHKYBYSZZXEH-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CN=C1N(C)C1CN(C(NC(C)(C)C)=O)CCC1)(F)F

Computed Properties

  • Exact Mass: 358.19804592g/mol
  • Monoisotopic Mass: 358.19804592g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 464
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 48.5Ų

Experimental Properties

  • Density: 1.205±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 486.1±45.0 °C(Predicted)
  • pka: 15.52±0.40(Predicted)

N-tert-butyl-3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidine-1-carboxamide Pricemore >>

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Additional information on N-tert-butyl-3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidine-1-carboxamide

N-Tert-butyl-3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidine-1-carboxamide: A Comprehensive Overview

The compound with CAS No. 2549030-24-0, known as N-Tert-butyl-3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidine-1-carboxamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into its structure, synthesis, properties, and potential applications, backed by the latest research findings.

The molecular structure of N-Tert-butyl-3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidine-1-carboxamide is characterized by a piperidine ring, a tertiary butyl group, and a trifluoromethyl-substituted pyridine moiety. These structural elements contribute to its stability, solubility, and bioavailability. Recent studies have highlighted the importance of such heterocyclic compounds in drug design, particularly in targeting specific receptors and enzymes involved in various pathological conditions.

One of the key aspects of this compound is its synthesis methodology. Researchers have developed efficient routes to synthesize N-Tert-butyl-3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidine-1-carboxamide, often employing multi-step reactions involving coupling agents and protecting groups. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields, making this compound more accessible for further studies.

Biologically, N-Tert-butyl-3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidine-1-carboxamide has shown promising activity in preclinical models. For instance, it has demonstrated potent inhibitory effects on certain kinases and proteases, which are implicated in diseases such as cancer and neurodegenerative disorders. Recent advancements in computational chemistry have allowed researchers to predict its binding affinities with high accuracy, further validating its therapeutic potential.

In terms of applications, this compound holds promise in the development of novel therapeutic agents. Its ability to modulate cellular pathways makes it a valuable candidate for drug discovery programs targeting chronic diseases. Additionally, its chemical stability and favorable pharmacokinetic profile make it an attractive option for formulation development.

Looking ahead, ongoing research is focused on optimizing the synthesis of N-Tert-butyl-3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidine-1-carboxamide to enhance its bioavailability and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from the laboratory to clinical trials.

In conclusion, N-Tert-butyl-CAS No 2549030_24_0 stands as a testament to the advancements in modern organic chemistry and drug discovery. With its unique structure, versatile properties, and promising biological activities, this compound continues to be a focal point for researchers aiming to develop innovative therapeutic solutions.

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